1-Chloro-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one
1-Chloro-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one
Antioxidant response element (ARE) activator; disrupts Nrf2/Keap1 and Keap1/Cul3 interactions and stabilizes Nrf2. Activates ARE in an Nrf2 and PI 3-kinase dependent manner. Induces cytoprotective gene expression in vitro and in vivo.
Brand Name:
Vulcanchem
CAS No.:
882288-28-0
VCID:
VC0005003
InChI:
InChI=1S/C11H13ClO3S2/c1-11(2)4-6-8(7(13)5-11)10(16-9(6)12)17(3,14)15/h4-5H2,1-3H3
SMILES:
CC1(CC2=C(SC(=C2C(=O)C1)S(=O)(=O)C)Cl)C
Molecular Formula:
C11H13ClO3S2
Molecular Weight:
292.8 g/mol
1-Chloro-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one
CAS No.: 882288-28-0
Inhibitors
VCID: VC0005003
Molecular Formula: C11H13ClO3S2
Molecular Weight: 292.8 g/mol
| CAS No. | 882288-28-0 |
|---|---|
| Product Name | 1-Chloro-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one |
| Molecular Formula | C11H13ClO3S2 |
| Molecular Weight | 292.8 g/mol |
| IUPAC Name | 1-chloro-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one |
| Standard InChI | InChI=1S/C11H13ClO3S2/c1-11(2)4-6-8(7(13)5-11)10(16-9(6)12)17(3,14)15/h4-5H2,1-3H3 |
| Standard InChIKey | PVJWSALSWFDIMS-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(SC(=C2C(=O)C1)S(=O)(=O)C)Cl)C |
| Canonical SMILES | CC1(CC2=C(SC(=C2C(=O)C1)S(=O)(=O)C)Cl)C |
| Description | Antioxidant response element (ARE) activator; disrupts Nrf2/Keap1 and Keap1/Cul3 interactions and stabilizes Nrf2. Activates ARE in an Nrf2 and PI 3-kinase dependent manner. Induces cytoprotective gene expression in vitro and in vivo. |
| Synonyms | 1-Chloro-6,7-dihydro-6,6-dimethyl-3-(methylsulfonyl)-benzo[c]thiophen-4(5H)-one |
| PubChem Compound | 2820824 |
| Last Modified | Nov 11 2021 |
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